2-Chloro-5-[3-(ethoxymethyl)pyrrolidine-1-carbonyl]-3-fluoropyridine

• IUPAC Name: (6-chloro-5-fluoropyridin-3-yl)-[3-(ethoxymethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C13H16ClFN2O2/c1-2-19-8-9-3-4-17(7-9)13(18)10-5-11(15)12(14)16-6-10/h5-6,9H,2-4,7-8H2,1H3
• InChI Key: ZHHOTXKMDGQFQM-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1CCN(C1)C(=O)C2=CC(=C(N=C2)Cl)F
• Molecular Formula: C13H16ClFN2O2
• Molecular Weight: 286.73 g/mol

Description

The compound “2-Chloro-5-[3-(ethoxymethyl)pyrrolidine-1-carbonyl]-3-fluoropyridine” is a complex organic molecule that contains several functional groups. It has a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. It also contains a pyridine ring, which is a six-membered ring with one nitrogen atom. The pyridine ring is substituted with chlorine and fluorine atoms at the 2nd and 5th positions respectively. The pyrrolidine ring is substituted with an ethoxymethyl group at the 3rd position.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact method would depend on the starting materials and the specific conditions required for each reaction. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The pyrrolidine and pyridine rings are likely to contribute significantly to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the functional groups present. The pyrrolidine and pyridine rings, as well as the chlorine and fluorine atoms, could all potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, and stability would all be affected by the functional groups present.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being used as a pharmaceutical, its mechanism of action would depend on how it interacts with biological systems.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, compounds containing chlorine and fluorine can sometimes be hazardous, but the exact risks would depend on the compound’s other properties.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being developed as a pharmaceutical, for example, future research might focus on improving its efficacy or reducing its side effects.